Cas no 71850-79-8 (1-tert-butyl-2-methoxy-4-methyl-5-nitrobenzene)

1-tert-butyl-2-methoxy-4-methyl-5-nitrobenzene Properties

Names and Identifiers

• 1-tert-butyl-2-methoxy-4-methyl-5-nitrobenzene
• 1-(1,1-Dimethylethyl)-2-methoxy-4-methyl-5-nitrobenzene
• 2-tert-Butyl-5-methyl-4-nitrophenyl methyl ether
• benzene, 1-(1,1-dimethylethyl)-2-methoxy-4-methyl-5-nitro-
• 71850-79-8
• SCHEMBL17374962
• 4-tert-Butyl-5-methoxy-2-nitrotoluene
• DTXSID9072446
• XZZSGPYXQXQYNL-UHFFFAOYSA-N
• Benzene, 1-(1,1-dimethylethyl)-2-methoxy-4-methyl-5-nitro-
• +Expand

• InChIKey： XZZSGPYXQXQYNL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17NO3/c1-8-6-11(16-5)9(12(2,3)4)7-10(8)13(14)15/h6-7H,1-5H3
• SMILES： CC1=CC(=C(C=C1[N+](=O)[O-])C(C)(C)C)OC

Computed Properties

• Exact Mass: 223.12091
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 223.12084340g/mol
• Heavy Atom Count: 16
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37